Cas no 1566835-01-5 (4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine)

• Product Name: 4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine
• CAS No: 1566835-01-5
• MF: C₁₀H₁₃F₃N₂S
• MW: 250.283831357956
• MDL: MFCD26036862
• CID: 4606629
• PubChem ID: 112562098
• Update Time: 2025-07-21

4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(trifluoromethyl)cyclohexyl]-1,3-thiazol-2-amine
• 4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine

• MDL： MFCD26036862
• Inchi： 1S/C10H13F3N2S/c11-10(12,13)7-3-1-2-6(4-7)8-5-16-9(14)15-8/h5-7H,1-4H2,(H2,14,15)
• InChI Key： WGCRIVRYJBMPGZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2CCCC(C(F)(F)F)C2)N=C1N

Additional information on 4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine

Comprehensive Overview of 4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine (CAS No. 1566835-01-5)

The compound 4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine (CAS No. 1566835-01-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the thiazole ring, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given the increasing demand for fluorinated compounds in drug discovery.

One of the key reasons for the growing interest in 4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine is its relevance to current trends in precision medicine and targeted drug delivery. The trifluoromethyl moiety is known to enhance the metabolic stability and bioavailability of pharmaceutical agents, which aligns with the industry's focus on improving drug efficacy. Additionally, the thiazole ring is a common pharmacophore found in many FDA-approved drugs, further highlighting the compound's potential.

From a synthetic chemistry perspective, CAS No. 1566835-01-5 presents intriguing challenges and opportunities. The incorporation of the cyclohexyl group adds conformational rigidity, which can be advantageous in designing molecules with specific binding affinities. This characteristic is particularly valuable in the development of small-molecule inhibitors, a hot topic in oncology and infectious disease research. Recent studies have explored the compound's utility in modulating protein-protein interactions, a frontier in drug discovery.

Environmental and sustainability considerations are also driving interest in 4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine. The pharmaceutical industry is under pressure to adopt green chemistry principles, and this compound's potential for scalable synthesis with minimal waste generation makes it an attractive candidate. Researchers are investigating catalytic methods to introduce the trifluoromethyl group more efficiently, addressing one of the key pain points in fluorine chemistry.

In the agrochemical sector, CAS No. 1566835-01-5 is being evaluated for its herbicidal and fungicidal properties. The thiazole ring is a common motif in crop protection agents, and the addition of the trifluoromethyl group could enhance activity against resistant strains. This aligns with the global need for sustainable agriculture solutions, as farmers grapple with evolving pest resistance and stricter environmental regulations.

Analytical characterization of 4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine has revealed interesting physicochemical properties. The compound exhibits moderate lipophilicity, which is desirable for crossing biological membranes, and its hydrogen-bonding capacity suggests potential for forming stable interactions with biological targets. These features are critical in medicinal chemistry optimization campaigns, where researchers fine-tune molecules for optimal ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

The safety profile of CAS No. 1566835-01-5 is another area of active investigation. While preliminary studies suggest favorable toxicological characteristics, comprehensive in vitro and in vivo evaluations are ongoing. This is particularly important given the increasing regulatory scrutiny of fluorinated compounds and their potential environmental persistence.

From a commercial perspective, the demand for 4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine is expected to grow in parallel with advancements in personalized medicine and agrochemical innovation. Several contract research organizations now offer custom synthesis services for this compound, reflecting its importance in early-stage research and development. The compound's versatility makes it valuable for high-throughput screening libraries, where diverse chemical space exploration is crucial.

In conclusion, 4-3-(trifluoromethyl)cyclohexyl-1,3-thiazol-2-amine (CAS No. 1566835-01-5) represents a fascinating intersection of medicinal chemistry, materials science, and sustainable technology. Its unique structural features and broad potential applications position it as a compound to watch in coming years, particularly as researchers continue to unlock the benefits of fluorine incorporation in functional molecules. The ongoing exploration of this compound underscores the dynamic nature of modern chemical research and its critical role in addressing global challenges.